Cas no 90265-76-2 (Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-)
90265-76-2 structure
Product Name:Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-
CAS No:90265-76-2
MF:C10H12N2S
MW:192.280680656433
CID:790606
PubChem ID:13202247
Update Time:2025-04-19
Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]-
- 2-[(3-methylsulfanylphenyl)methylamino]acetonitrile
- DTXSID30527114
- ({[3-(Methylsulfanyl)phenyl]methyl}amino)acetonitrile
- 90265-76-2
-
- Inchi: 1S/C10H12N2S/c1-13-10-4-2-3-9(7-10)8-12-6-5-11/h2-4,7,12H,6,8H2,1H3
- InChI Key: IYLTUIOPKONQLZ-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)CNCC#N
Computed Properties
- Exact Mass: 192.07211956g/mol
- Monoisotopic Mass: 192.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61.1Ų
Acetonitrile, [[[3-(methylthio)phenyl]methyl]amino]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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